1'-Methylspiro[chroman-2,4'-piperidin]-4-amine hydrochloride

• IUPAC Name: 1'-methylspiro[3,4-dihydrochromene-2,4'-piperidine]-4-amine;hydrochloride
• InChI: InChI=1S/C14H20N2O.ClH/c1-16-8-6-14(7-9-16)10-12(15)11-4-2-3-5-13(11)17-14;/h2-5,12H,6-10,15H2,1H3;1H
• InChI Key: NNVNAJGCZFCILW-UHFFFAOYSA-N
• Canonical SMILES: CN1CCC2(CC1)CC(C3=CC=CC=C3O2)N.Cl
• Molecular Formula: C14H21ClN2O
• DSSTOX Substance ID: DTXSID40656383
• Molecular Weight: 268.78 g/mol
• CAS RN: 70505-90-7

Description

1-Methylspiro[chroman-2,4'-piperidin]-4-amine hydrochloride is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is known for its unique chemical structure and properties that make it a promising candidate for research in pharmacology, medicinal chemistry, and neuroscience.

Scientific Research Applications

This compound has been proven as one of the most valued scaffolds utilized by several medicinal chemists and pharmacologists to yield therapeutically effective biologicals. It’s a member of the six-membered tricyclic molecule containing oxygen and nitrogen as hetero atoms. Due to its versatile features, it has been incorporated in a wide variety of pharmaceuticals, bio-chemicals, sometimes even in the generation of hits as well as lead molecules.

Compounds with this backbone have shown their pharmacological potential as antidiabetic, anticancer, antioxidant, anti-inflammatory, anti-obesity, antihypertensive, antiplasmodial, antimalarial and antitumor. Over the past few years, significant advancements in complex amido-piperidyl linked spiro heterocyclic chroman-4-ones have been continuously reported in pre-clinical and clinical investigations.

This compound has been proven as one of the most valued scaffolds utilized by several medicinal chemists and pharmacologists to yield therapeutically effective biologicals. It’s a member of the six-membered tricyclic molecule containing oxygen and nitrogen as hetero atoms. Due to its versatile features, it has been incorporated in a wide variety of pharmaceuticals, bio-chemicals, sometimes even in the generation of hits as well as lead molecules.

Compounds with this backbone have shown their pharmacological potential as antidiabetic, anticancer, antioxidant, anti-inflammatory, anti-obesity, antihypertensive, antiplasmodial, antimalarial and antitumor. In addition to these, over the past few years, significant advancements in complex amido-piperidyl linked spiro heterocyclic chroman-4-ones have been continuously reported in pre-clinical and clinical investigations.

This compound has been proven as one of the most valued scaffolds utilized by several medicinal chemists and pharmacologists to yield therapeutically effective biologicals. It’s a member of the six-membered tricyclic molecule containing oxygen and nitrogen as hetero atoms. Due to its versatile features, it has been incorporated in a wide variety of pharmaceuticals, bio-chemicals, sometimes even in the generation of hits as well as lead molecules.

Compounds with this backbone have shown their pharmacological potential as antidiabetic, anticancer, antioxidant, anti-inflammatory, anti-obesity, antihypertensive, antiplasmodial, antimalarial and antitumor. In addition to these, over the past few years, significant advancements in complex amido-piperidyl linked spiro heterocyclic chroman-4-ones have been continuously reported in pre-clinical and clinical investigations.